2-Hydroxyhexylazide

• Molecular Formula: C6H13N3O
• Molecular Weight: 143.19 g/mol
• IUPAC Name: 1-azidohexan-2-ol
• InChI: InChI=1S/C6H13N3O/c1-2-3-4-6(10)5-8-9-7/h6,10H,2-5H2,1H3
• InChI Key: VNWZEAGGPLAHAH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CN=[N+]=[N-])O

Description

2-Hydroxyhexylazide is a useful research compound. Its molecular formula is C6H13N3O and its molecular weight is 143.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,3-epoxyhexane 33 (4.155 g, 41.48 mmol) in N,N-dimethylformamide (DMF) was added lithium azide (3.8 g, 77.6 mmol) and the resulting mixture was stirred for 48 hours. The reaction mixture was poured into a solvent mixture of ether, dichloromethane and water, and stirred for a few minutes. The organic layer was separated from the aqueous layer and then the aqueous phase was extracted three times with ether-dichloromethane mixture. The combined organic extracts were washed with saturated aqueous solution of sodium chloride, dried over anhydrous magnesium sulfate and concentrated on rotory evaporator to give an oil. Flash column chromatography of the oil using 10% ethyl acetate in hexane as eluent afforded 34 (5.9 g, 99.3%): 1H NMR (300 MHz, CDCl3) δ3.775 (m, 1H, CHOH), 3.38 (dd, 1H, CHN3), 3.25 (dd, 1H, CHN3), 2.2 (d, 1H, OH), 1.6-1.2 (m, 6H, CH2 's), 0.95 (t, 3H, CH3).